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Compound of Interest

Compound Name: 3,5-Diiodopyridine

Cat. No.: B1353092 Get Quote

Technical Support Center: 3,5-Diiodopyridine
This technical support center provides essential information for the safe storage and handling

of 3,5-diiodopyridine. The following frequently asked questions (FAQs) and troubleshooting

guide address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)
What are the recommended storage conditions for 3,5-diiodopyridine?

For optimal stability, it is recommended to store 3,5-diiodopyridine at 2-8°C in a tightly sealed

container in a dry, well-ventilated area.[1] Some suppliers of similar halogenated pyridines

suggest storage at room temperature, so it is always best to consult the product-specific

information provided by the supplier.[2]

What personal protective equipment (PPE) should be worn when handling 3,5-diiodopyridine?

When handling 3,5-diiodopyridine, it is crucial to use appropriate personal protective

equipment to prevent exposure. This includes:

Eye/Face Protection: Safety glasses with side-shields or chemical safety goggles. A face

shield may also be appropriate.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves.
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Respiratory Protection: An N95 dust mask or a NIOSH/MSHA-approved respirator should be

used, especially if there is a risk of dust generation or if working in an area with inadequate

ventilation.[3]

Body Protection: A laboratory coat or other suitable protective clothing to prevent skin

contact.[3]

What are the known incompatibilities of 3,5-diiodopyridine?

While specific data for 3,5-diiodopyridine is limited, based on information for similar

compounds like 3,5-dibromopyridine, it should be kept away from:

Strong oxidizing agents

Strong acids (especially nitric acid)

Strong bases

Alkali metals

Moisture[4][5]

What is the solubility of 3,5-diiodopyridine?

Detailed quantitative solubility data for 3,5-diiodopyridine in various organic solvents is not

readily available. However, related compounds such as 3,5-dibromopyridine are soluble in

chloroform and methanol, and insoluble in water.[5] It is recommended to perform solubility

tests in your specific solvent system to determine the precise solubility for your application.
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Problem Possible Cause Recommended Solution

Compound has discolored or

degraded.

Improper storage conditions

(e.g., exposure to light, air, or

moisture).

Ensure the compound is

stored in a tightly sealed

container, protected from light,

and in a dry environment at the

recommended temperature (2-

8°C).

Inconsistent experimental

results.

Potential contamination or

degradation of the starting

material.

Verify the purity of the 3,5-

diiodopyridine using an

appropriate analytical method

(e.g., NMR, GC-MS). Ensure

proper handling procedures

are followed to prevent

contamination.

Difficulty dissolving the

compound.

Use of an inappropriate

solvent.

Test the solubility of 3,5-

diiodopyridine in a small scale

with various common organic

solvents to find a suitable one

for your reaction or analysis.

Based on similar compounds,

chloroform and methanol may

be good starting points.[5]

Quantitative Data Summary
Parameter Value Compound Source

Storage Temperature 2-8°C 3,5-Diiodopyridine [1]

Storage Temperature Room Temperature
3,5-Dibromopyridine

N-Oxide
[2]

Melting Point 110-115 °C 3,5-Dibromopyridine [6]

Melting Point 187-191 °C
3,5-Dichloro-4-

iodopyridine
[7]
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Experimental Workflow and Troubleshooting

Troubleshooting Workflow for 3,5-Diiodopyridine Handling

Storage & Preparation

Experimental Use

Troubleshooting

Solutions

Store at 2-8°C,
 dry, dark, sealed

Weigh in fume hood
 with proper PPE

Compound
 discolored?

Dissolve in
 appropriate solvent

Dissolves
 completely?

Perform experiment

Results
 as expected?

No

Discard and
 obtain new stock

Yes

Yes

Test alternative
 solvents

No

Verify purity
 (e.g., NMR, GC-MS)

No

Proceed with
 experiment

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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